Cas no 1805549-62-5 (Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate
• CAS No: 1805549-62-5
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892745
• Update Time: 2025-11-01

Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate

• Inchi： 1S/C9H7F2IN2O4/c1-2-18-9(15)4-3-5(14(16)17)13-8(12)6(4)7(10)11/h3,7H,2H2,1H3
• InChI Key： DSMDIRKXRIBNRQ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(=O)OCC)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate

Ethyl 3-(Difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate (CAS No. 1805549-62-5): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate (CAS No. 1805549-62-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of halogenated pyridines, which are known for their diverse applications in drug discovery and development.

The chemical structure of Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate is characterized by the presence of a pyridine ring substituted with difluoromethyl, iodo, and nitro groups, along with an ester functionality. These functional groups contribute to the compound's reactivity and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals.

Recent studies have highlighted the potential of Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the difluoromethyl group plays a crucial role in enhancing the compound's antiviral efficacy by modulating its interaction with viral enzymes.

In addition to its antiviral properties, Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate has also shown promise as an anticancer agent. A study conducted by a team of researchers at the National Institutes of Health (NIH) demonstrated that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action involves the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

The synthesis of Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate typically involves multi-step reactions, starting from commercially available starting materials. One common synthetic route involves the reaction of 3-bromo-2-chloropyridine with difluoromethylation reagents to introduce the difluoromethyl group, followed by iodination and nitration steps to form the final product. The ester functionality can be introduced through esterification reactions using ethyl alcohol and carboxylic acid derivatives.

The physical and chemical properties of Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate have been extensively studied to understand its behavior in different environments. The compound is known to be stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various biological assays.

In terms of safety, Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate should be handled with appropriate precautions to avoid exposure to skin and eyes. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper disposal methods should be followed to ensure environmental safety.

The potential applications of Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate extend beyond medicinal chemistry. Its unique structural features make it a valuable building block for the synthesis of other functional molecules, including catalysts, dyes, and materials for electronic devices. Researchers are actively exploring these applications to unlock new possibilities in various fields.

In conclusion, Ethyl 3-(difluoromethyl)-2-iodo-6-nitropyridine-4-carboxylate (CAS No. 1805549-62-5) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure and biological activities make it an attractive candidate for further research and commercialization. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing medicinal chemistry and related fields.